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Compound of Interest

Compound Name: Cyclononane

Cat. No.: B1620106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cyclononane is a nine-membered alicyclic hydrocarbon that serves as a fundamental scaffold

in organic chemistry. As a medium-sized ring, its unique conformational landscape,

characterized by a balance of angle and transannular strain, makes it an intriguing subject for

stereochemical analysis and a valuable building block in the synthesis of more complex

molecules. This guide provides a concise technical overview of cyclononane, focusing on its

nomenclature, key physicochemical data, and a detailed experimental protocol relevant to

synthetic applications.

Nomenclature and Chemical Identification
The systematic naming and identification of chemical compounds are crucial for unambiguous

scientific communication. Cyclononane is identified by a set of standardized names and

numbers.

The universally recognized IUPAC name for this cycloalkane is simply cyclononane.[1] Its

Chemical Abstracts Service (CAS) Registry Number is 293-55-0.[1][2] This unique numerical

identifier is essential for database searches and regulatory compliance.
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Quantitative data for cyclononane is critical for its application in experimental and

computational chemistry. The following table summarizes its key properties. Medium-sized

rings like cyclononane do not adopt simple planar or perfectly staggered conformations (like

cyclohexane's chair) due to a combination of angle strain (deviation from the ideal 109.5° sp³

bond angle) and torsional strain from eclipsed C-H bonds.[3][4][5] Instead, cyclononane exists

as a mixture of several rapidly interconverting, energetically similar twisted boat-chair and twist-

chair-chair conformations.

Property Value Citation(s)

CAS Registry Number 293-55-0 [1][2]

Molecular Formula C₉H₁₈ [1][2]

Molecular Weight 126.24 g/mol [1][2]

Melting Point 11 °C [2]

Boiling Point 169.42 °C (rough estimate) [2]

Density 0.8463 g/cm³ [2]

Refractive Index 1.4644 [2]

Ring Strain
Moderate (characteristic of

medium-sized rings)
[3][4]

Experimental Protocols: Synthesis of
Cyclononanamine
For professionals in drug development, the functionalization of cycloalkane scaffolds is of

paramount importance. The conversion of a cyclononanone (a ketone derivative of

cyclononane) to cyclononanamine is a key transformation. The following protocol details the

synthesis of cyclononanamine via reductive amination using catalytic hydrogenation.[6]

Protocol: Reductive Amination of Cyclononanone via
Catalytic Hydrogenation[6]
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This method involves the direct reaction of cyclononanone with ammonia in the presence of a

reducing agent and a catalyst. It is a high-yield, one-pot procedure suitable for large-scale

synthesis.

Materials and Equipment:

Cyclononanone (1 mole)

Ammonia in methanol (7 M solution, 5 equivalents)

Raney Nickel (5% by weight of cyclononanone)

High-pressure autoclave

Nitrogen gas supply

Hydrogen gas supply

Filtration apparatus

Rotary evaporator

Diethyl ether (or other suitable organic solvent)

Anhydrous sodium sulfate

Standard laboratory glassware

Procedure:

Charging the Autoclave: Charge the high-pressure autoclave with cyclononanone (1 mole),

the 7 M solution of ammonia in methanol (5 equivalents), and Raney Nickel catalyst (5% by

weight of the cyclononanone).

Sealing and Purging: Seal the autoclave securely. Purge the vessel with nitrogen gas to

remove any residual air.

Hydrogenation: Pressurize the autoclave with hydrogen gas to a pressure of 50-100 atm.
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Reaction: Heat the reaction mixture to a temperature between 80-120 °C with vigorous

stirring. Maintain these conditions for 4-12 hours.

Cooling and Depressurization: After the reaction period, cool the autoclave to room

temperature. Carefully and slowly vent the excess hydrogen gas to depressurize the vessel.

Catalyst Removal: Remove the Raney Nickel catalyst from the reaction mixture by filtration.

Solvent Removal: Concentrate the filtrate using a rotary evaporator to remove the methanol

and excess ammonia.

Extraction and Workup: Dissolve the resulting residue in a suitable organic solvent, such as

diethyl ether. Wash the organic solution with water.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter to

remove the drying agent, and concentrate the filtrate on a rotary evaporator to yield the

crude cyclononanamine.

Purification: If necessary, further purify the cyclononanamine by distillation under reduced

pressure.

Workflow and Pathway Visualization
To better illustrate the experimental process, the following diagram outlines the logical flow of

the reductive amination protocol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants & Catalyst

Reaction & Workup

Product

Cyclononanone

1. Charge Autoclave

Ammonia in Methanol Raney Nickel

2. Purge with N₂

3. Pressurize with H₂

(50-100 atm, 80-120°C)

4. Filtration

5. Concentration

Filtrate

6. Extraction

Residue

7. Drying & Final Concentration

Organic Layer

Cyclononanamine

Click to download full resolution via product page

Workflow for the Reductive Amination of Cyclononanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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